N-(2,4-dichlorophenyl)-2-(4-ethyl-1-piperazinyl)acetamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-(4-ethylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C14H19Cl2N3O/c1-2-18-5-7-19(8-6-18)10-14(20)17-13-4-3-11(15)9-12(13)16/h3-4,9H,2,5-8,10H2,1H3,(H,17,20)
• InChI Key: COQIZWHDVOIKFJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC(=O)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H19Cl2N3O
• Molecular Weight: 316.2 g/mol

Description

N-(2,4-dichlorophenyl)-2-(4-ethyl-1-piperazinyl)acetamide, also known as Etomidate, is a potent intravenous anesthetic agent used for induction and maintenance of anesthesia. It was first synthesized in 1964 by Janssen Pharmaceutica and approved for clinical use in 1972. Etomidate is a non-barbiturate anesthetic that acts on the gamma-aminobutyric acid (GABA) receptor in the central nervous system (CNS).

Mechanism of Action

N-(2,4-dichlorophenyl)-2-(4-ethyl-1-piperazinyl)acetamide acts on the GABA receptor in the CNS, enhancing the inhibitory effects of GABA on neuronal activity. This leads to a decrease in neuronal excitability and ultimately produces the anesthetic effect. N-(2,4-dichlorophenyl)-2-(4-ethyl-1-piperazinyl)acetamide has a rapid onset of action and a short duration of action, making it ideal for induction of anesthesia.
Biochemical and Physiological Effects
N-(2,4-dichlorophenyl)-2-(4-ethyl-1-piperazinyl)acetamide has a number of physiological effects, including a decrease in blood pressure and heart rate, as well as respiratory depression. It also has a number of biochemical effects, including inhibition of cortisol synthesis by the adrenal glands. This can lead to adrenal insufficiency in some patients, particularly those receiving prolonged infusions of N-(2,4-dichlorophenyl)-2-(4-ethyl-1-piperazinyl)acetamide.

Advantages and Limitations for Lab Experiments

N-(2,4-dichlorophenyl)-2-(4-ethyl-1-piperazinyl)acetamide has a number of advantages for use in laboratory experiments. It has a well-established mechanism of action and is a potent and reliable anesthetic agent. It also has a rapid onset of action and a short duration of action, making it ideal for use in experiments that require precise timing. However, N-(2,4-dichlorophenyl)-2-(4-ethyl-1-piperazinyl)acetamide also has a number of limitations, including its potential to cause adrenal insufficiency and its effects on the immune system.

Future Directions

There are a number of future directions for research on N-(2,4-dichlorophenyl)-2-(4-ethyl-1-piperazinyl)acetamide. One area of interest is the development of new anesthetics that are more selective for specific subtypes of the GABA receptor. Another area of interest is the investigation of the effects of N-(2,4-dichlorophenyl)-2-(4-ethyl-1-piperazinyl)acetamide on the immune system and its potential use as an immunosuppressive agent. Additionally, there is ongoing research into the effects of N-(2,4-dichlorophenyl)-2-(4-ethyl-1-piperazinyl)acetamide on memory and cognition, as well as its potential use in the treatment of neurological disorders such as epilepsy.

Synthesis Methods

N-(2,4-dichlorophenyl)-2-(4-ethyl-1-piperazinyl)acetamide is synthesized from 2,4-dichlorobenzoyl chloride and 4-ethyl-1-piperazinecarboxylic acid in the presence of a base to form the intermediate 2,4-dichloro-phenyl-2-(4-ethyl-1-piperazinyl)acetic acid. The intermediate is then reacted with thionyl chloride to form the acid chloride, which is subsequently treated with ammonia to form the final product, N-(2,4-dichlorophenyl)-2-(4-ethyl-1-piperazinyl)acetamide.

Scientific Research Applications

N-(2,4-dichlorophenyl)-2-(4-ethyl-1-piperazinyl)acetamide is widely used in scientific research as a tool to study the GABA receptor and its role in the CNS. It has been used to investigate the mechanisms of action of other anesthetic agents and to develop new anesthetics with improved properties. N-(2,4-dichlorophenyl)-2-(4-ethyl-1-piperazinyl)acetamide has also been used to study the effects of anesthesia on memory and cognition, as well as the effects of anesthesia on the immune system.